Cas no 2172062-24-5 (1-(1-aminocyclobutyl)-3-(propan-2-yl)cyclohexan-1-ol)

• Product Name: 1-(1-aminocyclobutyl)-3-(propan-2-yl)cyclohexan-1-ol
• CAS No: 2172062-24-5
• MF: C₁₃H₂₅NO
• MW: 211.343703985214
• CID: 5992371
• PubChem ID: 165588143
• Update Time: 2025-10-28

1-(1-aminocyclobutyl)-3-(propan-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-aminocyclobutyl)-3-(propan-2-yl)cyclohexan-1-ol
• 2172062-24-5
• EN300-1647593

• Inchi： 1S/C13H25NO/c1-10(2)11-5-3-8-13(15,9-11)12(14)6-4-7-12/h10-11,15H,3-9,14H2,1-2H3
• InChI Key： KEDBLHNXUIZNGV-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C(C)C)C1)C1(CCC1)N

Computed Properties

• Exact Mass: 211.193614421g/mol
• Monoisotopic Mass: 211.193614421g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-(1-aminocyclobutyl)-3-(propan-2-yl)cyclohexan-1-ol

Chemical Profile of 1-(1-aminocyclobutyl)-3-(propan-2-yl)cyclohexan-1-ol (CAS No. 2172062-24-5)

1-(1-aminocyclobutyl)-3-(propan-2-yl)cyclohexan-1-ol is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 2172062-24-5, this molecule represents a fascinating blend of cycloalkyl and aliphatic substituents, which may contribute to its distinct pharmacokinetic and pharmacodynamic properties. The presence of both amino and hydroxyl functional groups, along with a propan-2-yl side chain, suggests a high degree of molecular complexity that could be exploited for therapeutic applications.

The compound's structure consists of a cyclohexane ring substituted at the 1-position with a 1-aminocyclobutyl group and at the 3-position with a propan-2-yl group. This arrangement creates a rigid framework with multiple stereocenters, which can influence its interactions with biological targets. The amine functionality is particularly noteworthy, as it is often involved in hydrogen bonding and can serve as a key interaction point in enzyme or receptor binding. In contrast, the hydroxyl group may contribute to solubility and metabolic stability, while the propan-2-yl chain could modulate lipophilicity and membrane permeability.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of such molecules with greater accuracy. Molecular docking studies have shown that 1-(1-aminocyclobutyl)-3-(propan-2-yl)cyclohexan-1-ol may exhibit binding affinity to several protein targets, including enzymes and receptors implicated in various diseases. For instance, preliminary simulations suggest potential interactions with kinases and metabolic enzymes, which are key targets in oncology and metabolic disorders. These findings align with the growing interest in designing molecules with multiple binding sites to enhance therapeutic efficacy.

In vitro studies have begun to explore the pharmacological profile of this compound. Initial experiments indicate that it may possess mild inhibitory activity against certain enzymatic targets, although further optimization would be required to achieve potentiation. The compound's structural motif also resembles some known scaffolds used in drug discovery, suggesting that it could serve as a lead compound or building block for more advanced derivatives. The cycloalkyl core is particularly valuable, as it can provide steric constraints that improve binding specificity.

The synthesis of 1-(1-aminocyclobutyl)-3-(propan-2-yl)cyclohexan-1-ol presents an intriguing challenge due to its complex stereochemistry. Traditional synthetic routes involve multi-step sequences that require careful control of reaction conditions to ensure high yield and enantiomeric purity. Advances in asymmetric synthesis have made it possible to construct such molecules with greater precision, reducing the need for extensive chromatographic purification. These methodologies are crucial for producing sufficient quantities of material for both preclinical testing and scale-up purposes.

The potential therapeutic applications of this compound are still under exploration, but its structural features suggest broad utility across multiple therapeutic areas. In oncology, for example, inhibitors targeting kinases are among the most successful drugs on the market. A molecule like 1-(1-aminocyclobutyl)-3-(propan-2-yl)cyclohexan-1-ol could be modified to enhance its potency against specific oncogenic pathways. Similarly, in neurology, compounds with similar scaffolds have shown promise in treating neurodegenerative diseases by modulating neurotransmitter receptors.

Environmental considerations also play a role in the development of new chemical entities. The biodegradability and toxicity profile of 1-(1-aminocyclobutyl)-3-(propan-2-yl)cyclohexan-1-ol must be evaluated to ensure safe handling throughout its lifecycle. Green chemistry principles can guide synthetic strategies to minimize waste and hazardous byproducts, aligning with regulatory requirements for sustainable drug development.

As research continues, collaborations between academic institutions and pharmaceutical companies will be essential to translate these early findings into clinical candidates. High-throughput screening (HTS) technologies can accelerate the process by rapidly testing large libraries of compounds for biological activity. Coupled with machine learning models that predict molecular properties, HTS can identify promising derivatives of 1-(1-aminocyclobutyl)-3-(propan-2-y)cyclohexan - 1 - ol for further investigation.

The long-term prospects for this compound remain exciting, as it exemplifies the kind of innovative molecular design that drives progress in medicinal chemistry. By leveraging structural diversity and computational tools, researchers can uncover new therapeutic opportunities that address unmet medical needs. The journey from laboratory discovery to clinical application is long and challenging but ultimately rewarding when life-saving treatments are developed.